N-(2-Methoxyethyl)-3-phenyl-2-propyn-1-amine hydrochloride
Overview
Description
N-(2-Methoxyethyl)-3-phenyl-2-propyn-1-amine hydrochloride, also known as MPPA, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. MPPA is a member of the propargylamine class of compounds, which have been shown to possess neuroprotective and anti-inflammatory properties.
Scientific Research Applications
Synthesis and Structural Analysis
Synthesis Techniques : Research has explored various synthesis techniques involving compounds structurally similar to N-(2-Methoxyethyl)-3-phenyl-2-propyn-1-amine hydrochloride. For instance, ethyl 2-(N-methoxy) imino-2-phenylacetate was synthesized using methoxy amine hydrochloride, with the structure confirmed by NMR, IR, and GC-MS techniques (Li Zhong-mei, 2012).
Molecular Structures and Properties : Detailed studies on molecular structures, as seen in the synthesis of N-((6-bromo-2-methoxyquinolin-3-yl)(phenyl) methyl)-N-(1-adamantyl)-3-(dimethylamino) propanamide, utilize techniques like X-ray diffraction and DFT calculations to understand molecular properties (Bai et al., 2012).
Chemical Reactivity and Interactions
- Reactivity Studies : The chemical reactivity of related amines and their derivatives has been a focus of research, aiding in understanding the behavior of this compound under different conditions. Studies like the kinetics of reactions of various amines provide insights into their reactivity patterns (Castro et al., 2001).
Application in Material Science
- Material Modifications : Some research has focused on the use of amines in material science, such as the functional modification of polymers through amine compounds. This suggests potential applications of this compound in modifying material properties (Aly & El-Mohdy, 2015).
Biological Activity and Potential Applications
- Biological Activity : Research on similar amines has shown various biological activities, which may point towards potential applications of this compound in biomedicine or pharmacology, excluding specific drug-related uses (Gevorgyan et al., 1989).
properties
IUPAC Name |
N-(2-methoxyethyl)-3-phenylprop-2-yn-1-amine;hydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO.ClH/c1-14-11-10-13-9-5-8-12-6-3-2-4-7-12;/h2-4,6-7,13H,9-11H2,1H3;1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KHCQWXLOQUEPGD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCNCC#CC1=CC=CC=C1.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16ClNO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.71 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1050126-55-0 | |
Record name | 2-Propyn-1-amine, N-(2-methoxyethyl)-3-phenyl-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1050126-55-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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